Cas no 955635-86-6 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide
• CAS No: 955635-86-6
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6042313
• PubChem ID: 16942870
• Update Time: 2025-06-11

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide
• Acetamide, N-(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-2-ethoxy-
• AKOS024646964
• VU0495067-1
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-ethoxyacetamide
• 955635-86-6
• F2416-0084

• Inchi： 1S/C15H20N2O3/c1-3-20-10-15(19)16-14-5-4-12-6-7-17(11(2)18)9-13(12)8-14/h4-5,8H,3,6-7,9-10H2,1-2H3,(H,16,19)
• InChI Key： IJDIIZQKSFUBAM-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C)=O)C2)(=O)COCC

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 508.5±50.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide (CAS No. 955635-86-6): Properties, Applications, and Research Insights

The compound N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide (CAS No. 955635-86-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the tetrahydroisoquinoline core, an acetyl moiety, and an ethoxyacetamide side chain. These features contribute to its potential utility in pharmaceutical and biochemical research. The compound's CAS registry number (955635-86-6) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

Recent trends in drug discovery have amplified interest in tetrahydroisoquinoline derivatives, particularly due to their bioactivity profiles. N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide is no exception, with studies exploring its interactions with enzymes and receptors. Researchers frequently search for "tetrahydroisoquinoline-based drug candidates" or "acetylated isoquinoline applications," reflecting the compound's relevance in modern medicinal chemistry. Its ethoxyacetamide group further enhances solubility, a property highly valued in pharmacokinetic optimization.

From a synthetic perspective, the preparation of CAS No. 955635-86-6 involves multi-step organic reactions, often starting from commercially available 1,2,3,4-tetrahydroisoquinoline precursors. The incorporation of the 2-ethoxyacetamide side chain typically employs coupling reagents under controlled conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the purity and structural integrity of this compound, as demanded by quality control protocols in research settings.

The potential applications of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide extend beyond pharmaceuticals. In material science, its aromatic system and polar functional groups make it a candidate for designing organic semiconductors or ligands in catalytic systems. Such interdisciplinary relevance aligns with growing searches for "multifunctional organic compounds" and "small molecule modulators," indicating broader industrial interest. Stability studies under various pH and temperature conditions are often conducted to assess its suitability for these applications.

Environmental and safety profiles of CAS No. 955635-86-6 are also critical considerations. While not classified as hazardous, standard laboratory precautions for handling organic compounds apply. Researchers increasingly prioritize "green chemistry alternatives" and "sustainable synthesis routes" for such molecules, reflecting global shifts toward eco-friendly practices. Computational modeling, including molecular docking and ADMET predictions, further supports the rational design of derivatives with improved efficacy and safety.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-ethoxyacetamide represents a versatile scaffold with significant promise across multiple scientific domains. Its CAS No. 955635-86-6 ensures traceability in commercial and academic contexts, while its structural features invite innovation in drug development and material engineering. As research progresses, this compound may emerge as a key player in addressing challenges like targeted drug delivery or functional material design, answering the growing demand for advanced molecular solutions.